Cas no 86685-07-6 (2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI))

• Product Name: 2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI)
• CAS No: 86685-07-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 708529
• Update Time: 2023-03-28

2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-
• 2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI)
• 2-Propenamide, 2-methyl-N-(3-methyl-5-isoxazolyl)-

• Inchi： 1S/C8H10N2O2/c1-5(2)8(11)9-7-4-6(3)10-12-7/h4H,1H2,2-3H3,(H,9,11)
• InChI Key： JWJYWSGCWNUOEP-UHFFFAOYSA-N
• SMILES： C(NC1ON=C(C)C=1)(=O)C(C)=C

Computed Properties

• Exact Mass: 166.074
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2